Cas no 2228339-76-0 (3-(3-Bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-Bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228339-76-0
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5792677
• PubChem ID: 165642070
• Update Time: 2023-12-26

3-(3-Bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1905958
• 2228339-76-0
• 3-(3-Bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C10H10BrFO3/c1-10(15,9(13)14)5-6-2-3-8(12)7(11)4-6/h2-4,15H,5H2,1H3,(H,13,14)
• InChI Key： HEFVOWONKNJCEO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C(=O)O)(C)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų